Cas no 126052-34-4 (2-Phenylimidazo[1,2-a]pyrazine)

2-Phenylimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a fused imidazole and pyrazine ring system with a phenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid aromatic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's stability and synthetic versatility allow for further functionalization, enabling tailored modifications for specific applications. High purity grades are available to ensure reproducibility in research and industrial processes. Its well-characterized reactivity profile supports its use in diverse synthetic pathways.

2-Phenylimidazo[1,2-a]pyrazine structure

126052-34-4 structure

Product Name:2-Phenylimidazo[1,2-a]pyrazine

CAS No:126052-34-4

MF:C₁₂H₉N₃

MW:195.219961881638

MDL:MFCD16659001

CID:840958

PubChem ID:14719923

Update Time:2025-10-20

2-Phenylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Phenylimidazo[1,2-a]pyrazine
- 2-Phenyl-imidazo[1,2-a]pyrazine
- 3-phenylimidazo[1,2-a]pyrazine
- imidazo[1,2-a]pyrazine, 2-phenyl-
- LogP
- CHEMBL1275933
- AKOS022177273
- SCHEMBL10793554
- 126052-34-4
- CS-0200084
- MDL： MFCD16659001
- Inchi： 1S/C12H9N3/c1-2-4-10(5-3-1)11-9-15-7-6-13-8-12(15)14-11/h1-9H
- InChI Key： QMMIEPFJAUGIEU-UHFFFAOYSA-N
- SMILES： N12C=CN=CC1=NC(C1C=CC=CC=1)=C2

Computed Properties

Exact Mass: 195.07977
Monoisotopic Mass: 195.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 30.2Å²

Experimental Properties

Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 132-134 ºC
Solubility: Very slightly soluble (0.74 g/l) (25 º C),
PSA: 30.19

2-Phenylimidazo[1,2-a]pyrazine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

2-Phenylimidazo[1,2-a]pyrazine Pricemore >>

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AstaTech	50964-0.25/G	2-PHENYLIMIDAZO[1,2-A]PYRAZINE	126052-34-4	97%	0.25g	$246	2023-09-17
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